Cas no 2229550-12-1 (3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione)

• Product Name: 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione
• CAS No: 2229550-12-1
• MF: C₁₂H₁₂O₃S
• MW: 236.286882400513
• CID: 5960336
• PubChem ID: 165713444
• Update Time: 2025-08-02

3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione
• 2229550-12-1
• EN300-1736050

• Inchi： 1S/C12H12O3S/c13-11-6-8(12(14)15-11)10-5-7-3-1-2-4-9(7)16-10/h5,8H,1-4,6H2
• InChI Key： ONCNBQASCAXOKZ-UHFFFAOYSA-N
• SMILES： S1C(=CC2=C1CCCC2)C1C(=O)OC(C1)=O

Computed Properties

• Exact Mass: 236.05071541g/mol
• Monoisotopic Mass: 236.05071541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 71.6Ų

Additional information on 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione

3-(4,5,6,7-Tetrahydro-1-Benzothiophen-2-yl)oxolane-2,5-dione: A Comprehensive Overview

3-(4,5,6,7-Tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione (CAS No. 2229550-12-1) is a complex organic compound with a unique structure that has garnered attention in various fields of chemistry and pharmacology. This compound belongs to the class of benzothiophene derivatives and is characterized by its fused ring system and lactone functionality. The benzothiophene moiety is a bicyclic structure consisting of a benzene ring fused to a thiophene ring, while the oxolane (or tetrahydrofuran) ring introduces a lactone group into the molecule. This combination of structural features makes it a subject of interest for researchers exploring its potential applications in drug discovery and material science.

The synthesis of 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione involves multi-step organic reactions that require precise control over reaction conditions. Recent studies have focused on optimizing synthetic pathways to improve yield and purity. For instance, researchers have explored the use of microwave-assisted synthesis and catalytic methods to streamline the production process. These advancements not only enhance the feasibility of large-scale synthesis but also pave the way for further modifications of the molecule to explore its biological activities.

One of the most promising aspects of this compound lies in its pharmacological properties. Preliminary in vitro studies have demonstrated that 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione exhibits potent antioxidant and anti-inflammatory activities. These properties are attributed to its ability to scavenge free radicals and modulate key inflammatory pathways. Furthermore, recent research has highlighted its potential as a neuroprotective agent. In animal models of neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease, the compound has shown remarkable efficacy in reducing oxidative stress and preserving neuronal function.

In addition to its pharmacological applications, 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione has also been investigated for its role in material science. The compound's unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) and solar cells. Initial findings suggest that the compound can enhance device performance by improving charge transport properties and emission efficiency.

The environmental impact of 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane-2,5-dione is another area of active research. As concerns about chemical pollution grow, understanding the fate and toxicity of this compound in aquatic and terrestrial ecosystems is crucial. Recent studies have evaluated its biodegradability under various environmental conditions. Results indicate that the compound undergoes slow degradation under aerobic conditions but exhibits low acute toxicity to aquatic organisms at environmentally relevant concentrations.

Looking ahead, further research is needed to fully unlock the potential of 3-(4,5,6,7-tetrahydro-1-benzothiophen-2-yl)oxolane